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Compound of Interest

Compound Name: RK-582

Cat. No.: B15588762 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and stability of RK-582. Below you will find

troubleshooting guides and frequently asked questions (FAQs) to address common issues

encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is RK-582 and what is its mechanism of action?

A1: RK-582 is an orally active and selective inhibitor of tankyrase 1 and 2 (TNKS1/2), which

are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[1][2][3]

Tankyrases play a crucial role in the Wnt/β-catenin signaling pathway by targeting Axin, a key

component of the β-catenin destruction complex, for degradation.[4][5] By inhibiting tankyrases,

RK-582 stabilizes Axin, leading to the degradation of β-catenin and the downregulation of Wnt

signaling.[1][4] This pathway is often dysregulated in various cancers, particularly colorectal

cancer.[5]

Q2: What are the recommended solvents for dissolving RK-582?

A2: RK-582 is soluble in dimethyl sulfoxide (DMSO).[1][2] For in vivo studies, a formulation of

DMSO, PEG300, Tween-80, and saline has been used.[6] It is recommended to first prepare a

stock solution in DMSO before further dilution.[6]

Q3: How should I prepare a stock solution of RK-582?
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A3: To prepare a stock solution, dissolve RK-582 in 100% DMSO. A concentration of 10 mM is

commonly used.[1][2] Warming and sonication may be used to aid dissolution if precipitation

occurs.[6]

Q4: How should I store RK-582 solutions?

A4: Store the solid powder form of RK-582 at -20°C for up to 12 months or at 4°C for up to 6

months.[1] Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles

and can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][6] It is

recommended to use freshly prepared working solutions for in vivo experiments.[6]

Q5: I am observing precipitation when I dilute my RK-582 DMSO stock solution into my

aqueous cell culture medium. What can I do?

A5: This is a common issue with hydrophobic compounds. Here are some troubleshooting

steps:

Lower the final concentration: The concentration of RK-582 in your medium may be

exceeding its aqueous solubility. Try using a lower final concentration.

Stepwise dilution: Instead of adding the concentrated DMSO stock directly to your medium,

perform a serial dilution. First, create an intermediate dilution in a smaller volume of medium,

then add this to the final volume.

Control DMSO concentration: Ensure the final concentration of DMSO in your cell culture is

low (typically below 0.5%) to avoid solvent toxicity.

Pre-warm your media: Adding the compound to pre-warmed (37°C) media can help with

solubility.

Data Summary
Table 1: RK-582 Solubility
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Solvent Concentration Comments

DMSO 10 mM[1][2]
Stock solutions are typically

prepared in DMSO.

In vivo formulation ≥ 2.5 mg/mL (4.90 mM)[6]

A clear solution can be

achieved with 10% DMSO,

40% PEG300, 5% Tween-80,

and 45% Saline.[6]

Table 2: RK-582 Storage and Stability

Form Storage Temperature Duration

Solid Powder -20°C 12 months[1]

4°C 6 months[1]

Stock Solution (in DMSO) -80°C 6 months[1][6]

-20°C 1 month[6]

Experimental Protocols
Protocol 1: Preparation of RK-582 Stock Solution

Allow the vial of solid RK-582 to equilibrate to room temperature before opening.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired

concentration (e.g., 10 mM).

Vortex the solution until the compound is fully dissolved. Gentle warming or sonication can

be used to aid dissolution.[6]

Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.[6]

Store the aliquots at -80°C or -20°C.[1][6]
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Protocol 2: Preparation of Working Solutions for Cell
Culture

Thaw an aliquot of the RK-582 DMSO stock solution at room temperature.

Pre-warm the cell culture medium to 37°C.

Prepare an intermediate dilution of the stock solution in the pre-warmed medium.

Add the intermediate dilution to the final volume of cell culture medium to achieve the

desired final concentration.

Gently mix the final solution before adding it to your cells.
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Precipitation Observed?

Is Final Concentration Too High?
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Was Dilution Rapid?

No

Problem Resolved

Use Stepwise Dilution
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Was Medium Cold?

No

Use Pre-warmed (37°C) Medium

Yes

Is Final DMSO > 0.5%?

No
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Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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